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Compound of Interest

Ethyl 4-(hydroxymethyl)piperidine-
Compound Name:
1-carboxylate

Cat. No.: B180245

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate, a heterocyclic organic compound with potential
applications in chemical synthesis and pharmaceutical development. This document collates
available data on its chemical and physical properties, synthesis, and potential applications,
while also highlighting areas where information is currently limited in the public domain.

Chemical and Physical Properties

Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate is a piperidine derivative distinguished by
an ethyl carbamate group at the nitrogen atom and a hydroxymethyl substituent at the 4-
position. These functional groups provide reactive sites for further chemical modifications,
making it a potentially valuable building block in organic synthesis.

Quantitative data for Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate is summarized in the
table below. It is important to note that while some properties have been computationally
predicted, comprehensive experimental data remains scarce.
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Property Value Source
Molecular Weight 187.24 g/mol [1112]
Molecular Formula CoH17NOs3 [1][2]
CAS Number 118156-56-2

Predicted Density

1.100 = 0.06 g/cm?

Boiling Point Not available

Melting Point Not available

Solubility Not available
Synthesis

A specific, detailed experimental protocol for the synthesis of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate is not readily available in peer-reviewed literature.
However, general methods for the preparation of 4-substituted and N-substituted ethyl 4-
piperidinecarboxylate compounds have been described. One such approach involves a one-
step cyclization reaction of a compound with active methylene and an N-substituted
diethanolamine diphenyl sulfonate in the presence of sodium hydride.[3] This method is
reported to be simple, with high yields, and suitable for both laboratory and industrial scale
production.[3]

It is crucial to note that this represents a general strategy, and a specific adaptation for the
synthesis of the hydroxymethyl derivative has not been detailed in the available literature.

Applications in Research and Drug Development

The piperidine ring is a common structural motif in many pharmaceuticals, contributing to their
pharmacological activity.[4][5] Piperidine derivatives are utilized in the development of a wide
range of therapeutic agents, including analgesics, anti-inflammatory drugs, anesthetics,
antipsychotics, and antihistamines.[3][6]

While the specific applications of Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate are not
well-documented, its structural similarity to other widely used intermediates suggests its
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potential as a building block in the synthesis of novel therapeutic compounds. For instance, the
closely related compound, Ethyl 4-hydroxypiperidine-1-carboxylate, is a key intermediate in the
synthesis of the second-generation H1 receptor antagonist Bepotastine, as well as various
Central Nervous System (CNS) drugs.[4][5] However, it is imperative to distinguish between
these two compounds, as the additional methylene group in the hydroxymethyl moiety can
significantly alter physical, chemical, and biological properties.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the biological activity of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate or its involvement in any specific signaling
pathways. Further research is required to elucidate its pharmacological profile and mechanism
of action.

Safety Information

A specific Safety Data Sheet (SDS) for Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate
(CAS 118156-56-2) is not readily available. As a general precaution when handling chemical
compounds of this nature, appropriate personal protective equipment (PPE), such as safety
goggles, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated
area or under a fume hood. For detailed safety information, it is advisable to consult the SDS
for structurally similar compounds, while exercising caution due to the unique properties of
each chemical.

Visualizations

The following diagrams illustrate the chemical structure of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate and its potential role in chemical synthesis.

Caption: 2D structure of Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate.
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General Role as a Synthetic Building Block

Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate

Functional Group Transformation Coupling Reactions
(e.g., Oxidation, Esterification of -OH) (e.g., Amide bond formation)

Diverse Bioactive Molecules

(e.g., APIs, Research Probes)

Click to download full resolution via product page

Caption: Potential synthetic utility of Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate.

Conclusion

Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate is a chemical intermediate with potential
for use in the synthesis of more complex molecules, particularly within the pharmaceutical
industry. However, there is a notable lack of comprehensive, publicly available data regarding
its specific physical properties, detailed synthetic protocols, and biological activity. Further
research is warranted to fully characterize this compound and explore its potential applications
in drug discovery and development. Professionals in the field should exercise caution and rely
on experimental data for any potential use, given the current information gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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